Cas no 14185-44-5 (1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro-)

• Product Name: 1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro-
• CAS No: 14185-44-5
• MF: C₁₄H₈N₆O₁₂
• MW: 452.246322631836
• CID: 187099
• PubChem ID: 253522
• Update Time: 2025-04-19

1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro-
• 2-methyl-4-(3-methyl-2,4,6-trinitrophenyl)-1,3,5-trinitrobenzene
• CHEMBL1972496
• 14185-44-5
• NSC-76523
• NSC76523
• 3,3'-dimethyl-2,2',4,4',6,6'-hexanitrobiphenyl
• DTXSID60291573

• Inchi： 1S/C14H8N6O12/c1-5-7(15(21)22)3-9(17(25)26)11(13(5)19(29)30)12-10(18(27)28)4-8(16(23)24)6(2)14(12)20(31)32/h3-4H,1-2H3
• InChI Key： YREWUMZAYZMEAP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C=C(C=1C1C(=CC(=C(C)C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 452.02004
• Monoisotopic Mass: 452.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 275Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 527.3°C at 760 mmHg
• Flash Point: 242.4°C
• Refractive Index: 1.699
• PSA: 258.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives